5-[(4-Chlorophenyl)amino]-3,3-dimethyl-5-oxopentanoic acid

• Molecular Formula: C13H16ClNO3
• Molecular Weight: 269.72 g/mol
• IUPAC Name: 5-(4-chloroanilino)-3,3-dimethyl-5-oxopentanoic acid
• InChI: InChI=1S/C13H16ClNO3/c1-13(2,8-12(17)18)7-11(16)15-10-5-3-9(14)4-6-10/h3-6H,7-8H2,1-2H3,(H,15,16)(H,17,18)
• InChI Key: TYHJLZKNFRLYSB-UHFFFAOYSA-N
• SMILES: CC(C)(CC(=O)NC1=CC=C(C=C1)Cl)CC(=O)O

Description

5-[(4-Chlorophenyl)amino]-3,3-dimethyl-5-oxopentanoic acid, also known as CPAD, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CPAD belongs to the class of compounds known as β-keto acids and has been shown to exhibit a range of biochemical and physiological effects.

Mechanism of Action

5-[(4-Chlorophenyl)amino]-3,3-dimethyl-5-oxopentanoic acid has been shown to inhibit the activity of dihydroorotate dehydrogenase by binding to the enzyme's active site. This binding prevents the enzyme from catalyzing the conversion of dihydroorotate to orotate, which is a key step in the biosynthesis of pyrimidine nucleotides.
Biochemical and Physiological Effects:
In addition to its inhibition of dihydroorotate dehydrogenase, 5-[(4-Chlorophenyl)amino]-3,3-dimethyl-5-oxopentanoic acid has been shown to exhibit a range of other biochemical and physiological effects. These include the inhibition of mitochondrial respiration, the induction of apoptosis, and the modulation of immune function.

Advantages and Limitations for Lab Experiments

The use of 5-[(4-Chlorophenyl)amino]-3,3-dimethyl-5-oxopentanoic acid in laboratory experiments has several advantages, including its relatively simple synthesis and its ability to selectively inhibit the activity of dihydroorotate dehydrogenase. However, there are also limitations to its use, including its potential toxicity and the need for further research to fully understand its mechanisms of action.

Future Directions

There are several potential future directions for research on 5-[(4-Chlorophenyl)amino]-3,3-dimethyl-5-oxopentanoic acid. One area of interest is the development of more selective inhibitors of dihydroorotate dehydrogenase that may have improved therapeutic efficacy and reduced toxicity. Another area of research is the investigation of 5-[(4-Chlorophenyl)amino]-3,3-dimethyl-5-oxopentanoic acid's potential in the treatment of autoimmune diseases, such as multiple sclerosis and rheumatoid arthritis. Additionally, further studies are needed to fully understand the compound's mechanisms of action and its potential for use in combination therapies with other drugs.

Synthesis Methods

5-[(4-Chlorophenyl)amino]-3,3-dimethyl-5-oxopentanoic acid can be synthesized using a variety of methods, including the reaction of 4-chloroaniline with 3,3-dimethylacetoacetic acid in the presence of a base such as sodium hydroxide. Other methods include the reaction of 4-chloroaniline with 3,3-dimethyl-2-butanone in the presence of a Lewis acid catalyst such as aluminum chloride.

Scientific Research Applications

5-[(4-Chlorophenyl)amino]-3,3-dimethyl-5-oxopentanoic acid has been the subject of numerous scientific studies investigating its potential therapeutic applications. One area of research has focused on the compound's ability to inhibit the activity of the enzyme dihydroorotate dehydrogenase, which is involved in the biosynthesis of pyrimidine nucleotides. This inhibition has been shown to have potential in the treatment of cancer and autoimmune diseases.